![molecular formula C12H22NO10S2- B1241063 1-S-[3-hydroxy-3-methyl-N-(sulfonatooxy)pentanimidoyl]-1-thio-beta-D-glucopyranose](/img/structure/B1241063.png)
1-S-[3-hydroxy-3-methyl-N-(sulfonatooxy)pentanimidoyl]-1-thio-beta-D-glucopyranose
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Overview
Description
Glucocleomin(1-) is a hydroxy-alkylglucosinolate that is 2-methylbutylglucosinolate which has been hydroxylated at the 2-position of the 2-methylbutyl chain. It derives from a 2-methylbutylglucosinolate. It is a conjugate base of a glucocleomin.
Scientific Research Applications
Glycomimetics Synthesis
1-S-[3-hydroxy-3-methyl-N-(sulfonatooxy)pentanimidoyl]-1-thio-beta-D-glucopyranose derivatives exhibit potential as glycomimetics due to their unique anomeric functionality. These compounds are resistant or even inhibitory to normal enzymatic carbohydrate processing. They are synthesized with a variety of structures, including sulfonic acids, sulfonate esters, and sulfonamides. This characteristic makes them valuable in enzyme inhibition studies, helping to understand enzyme structure, mechanism, and function (Knapp et al., 2006).
Chondroitin Sulfate Synthesis
The compound plays a role in synthesizing chondroitin sulfate derivatives, important for biomedical research. It was used in the synthesis of a chondroitin 6-sulfate trisaccharide derivative, which involved overcoming challenges in stereocontrol during glycosylation reactions (Bélot & Jacquinet, 2000).
Development of Glycosulfoxides
The compound has been used in creating glycosulfoxides, a novel class of compounds with potential biological significance. The synthesis involved a methodology that allowed for the generation of anomeric glycosulfoxides in a mild and versatile manner, paving the way for the production of multivalent thiosaccharides with potentially significant biological behavior (Aversa et al., 2005).
Glycosidase Inhibitor Development
This compound has been central in synthesizing glycosidase inhibitors. An example includes the synthesis of ponkoranol derivatives, which are essential in studying and potentially treating diseases related to enzyme malfunction. These compounds were synthesized and tested for their ability to inhibit human N-terminal maltase glucoamylase, offering insights into enzyme inhibition mechanisms and the development of new treatments (Eskandari et al., 2010).
Properties
Molecular Formula |
C12H22NO10S2- |
---|---|
Molecular Weight |
404.4 g/mol |
IUPAC Name |
[(E)-[3-hydroxy-3-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylpentylidene]amino] sulfate |
InChI |
InChI=1S/C12H23NO10S2/c1-3-12(2,18)4-7(13-23-25(19,20)21)24-11-10(17)9(16)8(15)6(5-14)22-11/h6,8-11,14-18H,3-5H2,1-2H3,(H,19,20,21)/p-1/b13-7+/t6-,8-,9+,10-,11+,12?/m1/s1 |
InChI Key |
JEOJIKMFKHSAJU-IZJPBLAMSA-M |
Isomeric SMILES |
CCC(C)(C/C(=N\OS(=O)(=O)[O-])/S[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)O |
SMILES |
CCC(C)(CC(=NOS(=O)(=O)[O-])SC1C(C(C(C(O1)CO)O)O)O)O |
Canonical SMILES |
CCC(C)(CC(=NOS(=O)(=O)[O-])SC1C(C(C(C(O1)CO)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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